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Compound of Interest

Compound Name: 2-(3-Chlorophenyl)-1,3-dioxolane

CAS No.: 64380-53-6

Cat. No.: B7848154 Get Quote

Executive Safety Summary
2-(3-Chlorophenyl)-1,3-dioxolane is a halogenated acetal intermediate. While often treated

as a standard organic building block, its dual nature—combining a chlorinated aromatic ring

with an acid-sensitive dioxolane functionality—requires specific handling protocols often

overlooked in generic safety data sheets (SDS).

Critical Hazards:

Peroxide Formation: Like many ethers and acetals, the dioxolane ring is susceptible to auto-

oxidation, potentially forming unstable peroxides upon prolonged storage.

Acid Sensitivity: Acetals hydrolyze in the presence of acids and moisture, releasing 3-

chlorobenzaldehyde (a potent irritant) and ethylene glycol.

Halogenated Waste: The presence of the chlorine atom mandates segregation from non-

halogenated waste streams to prevent costly disposal non-compliance.

Risk Assessment & Hazard Identification
Before selecting PPE, we must understand the "Why" behind the protection. This compound

presents a compound risk profile:
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Hazard Category Specific Risk Mechanism of Action

Dermal Moderate to High

The lipophilic chlorophenyl

group facilitates skin

absorption. Halogenated

aromatics can cause defatting

dermatitis and systemic

toxicity.

Ocular High (Irritant)

Direct contact or aerosol

exposure can cause severe

conjunctival irritation.

Hydrolysis on the moist

surface of the eye releases

aldehydes.

Reactivity Acid Hydrolysis

Contact with acidic waste or

drying agents triggers

decomposition. Do not use

acidic clay or silica without

buffering.

Storage Peroxides

Long-term storage without

stabilizers (like BHT) allows

peroxide accumulation.

PPE Matrix: The Protective Envelope
Standard Laboratory Conditions (SLC)

Hand Protection (Glove Selection)
Scientific Rationale: Standard disposable nitrile gloves offer excellent splash protection but

poor immersion protection against halogenated aromatics. The chlorine substituent increases

permeation rates compared to non-halogenated analogs.
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Glove Material Thickness Breakthrough Time Usage Scenario

Nitrile (Disposable) 4–6 mil < 5 mins (Splash)

General Handling.

Change immediately

upon any contact.

Double-gloving

recommended.

Laminate (Silver

Shield)
Multi-layer > 480 mins

Spill Cleanup / Bulk

Transfer. Essential for

handling volumes >

500mL or cleaning

spills.

Viton / Butyl 12+ mil > 240 mins

Immersion. Required

if the process involves

soaking parts or

prolonged contact.

Eye & Body Protection[1][2][3][4][5][6][7][8]
Primary Eye Protection: Chemical Splash Goggles (ANSI Z87.1 or EN 166). Safety glasses

are insufficient due to the hydrolysis risk if the liquid enters the eye.

Body: Chemical-resistant lab coat (snap closures for quick removal).

Respiratory: Work must be performed in a certified fume hood (Face velocity: 80–100 fpm). If

aerosolization is expected (e.g., rotary evaporation, sonication), use a half-face respirator

with Organic Vapor (OV) cartridges.

Operational Workflow: Safe Handling Lifecycle
This workflow integrates safety checks directly into the experimental process.
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Fig 1. Operational Safety Workflow for Dioxolane Derivatives
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Decontamination
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END: Storage
(Inert Gas / Cool)
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Step-by-Step Protocol
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Pre-Start Check:

Inspect container for crystal formation (sign of peroxides).

Test: If the bottle has been open >6 months, test with KI starch paper. If positive, quench

immediately (see Emergency Response).

Engineering Controls:

Set up all glassware inside the fume hood.

Prepare a "liquid waste" beaker inside the hood to avoid transferring dripping pipettes

across the lab bench.

Handling:

Avoid using metal spatulas if the compound is potentially acidic or wet (corrosion risk).

Use glass or Teflon.

Reaction Note: If using this as a reactant, ensure the reaction mixture remains basic or

neutral. Adding strong Lewis acids (e.g.,

,

) will cleave the dioxolane ring.

Post-Work:

Wipe down the exterior of the reagent bottle with a dry tissue before returning to storage.

Wash gloves with soap and water before removing them to prevent secondary

contamination of bare skin.

Emergency Response & Spills
Spill Response Strategy: Do not simply wipe up with paper towels. The chlorinated nature

requires specific absorbents.

Evacuate: Clear the immediate area (10 ft radius).
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PPE Upgrade: Don Silver Shield/Laminate gloves and a respirator if outside the hood.

Contain: Use a vermiculite or chem-sorb pillow.

Contraindication: Do not use simple clay kitty litter if the spill is mixed with acid, as this

may accelerate hydrolysis and fume generation.

Clean: Scoop absorbent into a wide-mouth jar. Label as "Hazardous Waste - Halogenated

Solid."

Decontaminate: Scrub the surface with a dilute surfactant (soap) solution, then water.

First Aid:

Eye Contact: Flush for 15 minutes. Note: The hydrolysis product (3-chlorobenzaldehyde) is

difficult to flush due to oiliness. Continuous irrigation is vital.

Skin Contact: Wash with soap and water.[1][2] Do not use alcohol/acetone (increases

absorption).

Disposal & Environmental Compliance
Crucial Compliance Rule: Because of the Chlorine atom on the aromatic ring, this compound is

classified as Halogenated Organic Waste.
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Waste Stream Classification Container Labeling

Liquid Waste Halogenated Organic

"Contains: 2-(3-

Chlorophenyl)-1,3-dioxolane,

Dichloromethane (if used). DO

NOT MIX WITH ACIDS."

Solid Waste Hazardous Debris
"Contaminated Gloves/Tissues

- Halogenated."

Rinsate Halogenated

First rinse of glassware must

go to Halogenated Waste.

Second/Third rinse can go to

Non-Halogenated if using

Acetone.

Disposal Logic: Mixing halogenated waste with non-halogenated waste (e.g.,

Acetone/Methanol) contaminates the entire drum, forcing the disposal facility to use high-

temperature incineration rather than fuel blending. This increases disposal costs by

approximately 300%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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